Cas no 5459-93-8 (N-ethylcyclohexanamine)

• Product Name: N-ethylcyclohexanamine
• CAS No: 5459-93-8
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD00003834
• CID: 45908
• PubChem ID: 24857205
• Update Time: 2025-10-28

N-ethylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-Ethylcyclohexylamine
• N-methylcyclohexanediamine
• n-ethyl-Cyclohexanamine
• (ethylamino)-cyclohexan
• (ethylamino)cyclohexane
• Accelerator HX
• Cyclohexylamine, N-ethyl-
• Ethylcyclohexylamine
• ethyl-n-cyclohexylamine
• N-Cyclohexyl-N-ethylamine
• N-ethylcyclohexanamine
• N-Cyclohexylethylamine
• Cyclohexanamine, N-ethyl-
• Vulkacit HX
• Cyclohexyl(ethyl)amine
• N-Ethyl(cyclohexyl)amine
• Cyclohexane, (ethylamino)-
• N-ETHYL CYCLOHEXYLAMINE
• cyclohexyl-ethyl-amine
• cyclohexyl ethyl amine
• YJK13P0H3E
• AGVKXDPPPSLIS
• N-Ethylcyclohexylamine,99%
• NSC 6272
• AM20070548
• EC 226-733-8
• N-Cyclohexylethylamne
• NSC6272
• J-523542
• 5459-93-8
• NSC-6272
• MFCD00003834
• InChI=1/C8H17N/c1-2-9-8-6-4-3-5-7-8/h8-9H,2-7H2,1H
• AI3-16735
• STR05770
• NS00002465
• E79211
• N-ethyl-N-cyclohexylamine
• E0506
• SCHEMBL24728
• N-ETHYL CYCLOHEXYLAMINE [HSDB]
• FT-0635736
• BRN 2070280
• DTXSID8063913
• N-Ethylcyclohexylamine, analytical standard
• F2190-0314
• AKOS000119423
• N-CYCLOHEXYL,N-ETHYL-AMINE
• HSDB 2771
• EINECS 226-733-8
• N-ethyl-cyclohexylamine
• AB01333338-02
• WLN: L6TJ AM2
• Q26840752
• NCGC00341960-01
• UNII-YJK13P0H3E
• EN300-18801
• N-Ethylcyclohexylamine, 98%
• N-Ethylcyclohexylamine,97%
• DB-052614

• MDL： MFCD00003834
• Inchi： 1S/C8H17N/c1-2-9-8-6-4-3-5-7-8/h8-9H,2-7H2,1H3
• InChI Key： AGVKXDPPPSLISR-UHFFFAOYSA-N
• SMILES： N(CC)C1CCCCC1
• BRN： 2070280

Computed Properties

• Exact Mass: 127.13600
• Monoisotopic Mass: 127.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Not determined
• Density: 0.844 g/mL at 25 °C(lit.)
• Melting Point: -15°C (estimate)
• Boiling Point: 165 °C(lit.)
• Flash Point: Fahrenheit: 113 ° f
  Celsius: 45 ° c
  
• Refractive Index: n20/D 1.452(lit.)
• PSA: 12.03000
• LogP: 2.31950
• Solubility: Not determined
• Vapor Pressure: 2 mmHg ( 20 °C)

N-ethylcyclohexanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H311,H314,H332
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-35
• Safety Instruction： S26-S36/37/39-S45
• RTECS：GX1225000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：7.6%
• Risk Phrases：R10; R20/21/22; R35
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-ethylcyclohexanamine

Professional Introduction to N-Ethylcyclohexanamine (CAS No. 5459-93-8)

N-Ethylcyclohexanamine, with the chemical formula C₈H₁₇N and CAS number 5459-93-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This amine derivative has garnered attention due to its versatile applications and potential in the development of novel bioactive molecules. The compound's structure, featuring a cyclohexane ring substituted with an ethyl group and an amine functional group, makes it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The synthesis of N-Ethylcyclohexanamine typically involves the reaction of cyclohexylamine with ethylating agents under controlled conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process, making it more sustainable and scalable for industrial applications. The compound's stability under various reaction conditions further enhances its utility as a building block in complex molecular constructions.

In the realm of pharmaceutical research, N-Ethylcyclohexanamine has been investigated for its potential role in drug discovery. Its amine functionality allows for facile derivatization, enabling the creation of a wide array of pharmacophores. Studies have shown that derivatives of this compound exhibit interesting biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. These findings have spurred further interest in exploring the therapeutic potential of N-Ethylcyclohexanamine-based molecules.

One particularly noteworthy area of research involves the use of N-Ethylcyclohexanamine in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier has been exploited in designing novel therapeutics for neurological disorders. Preclinical studies have demonstrated that certain derivatives of N-Ethylcyclohexanamine can modulate neurotransmitter systems, offering promising leads for treatments targeting conditions such as depression, anxiety, and Parkinson's disease. The precise tuning of its chemical structure has allowed researchers to optimize its pharmacokinetic profile, enhancing its bioavailability and reducing side effects.

The role of N-Ethylcyclohexanamine in material science is also emerging as a significant area of interest. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties and chemical resistance. Researchers have been exploring its incorporation into advanced materials used in aerospace, automotive, and biomedical applications. The compound's ability to form stable complexes with other molecules further extends its potential use in creating functional materials with tailored properties.

Environmental considerations have also driven innovation in the synthesis and application of N-Ethylcyclohexanamine. Green chemistry principles have guided efforts to develop more sustainable production methods, minimizing waste and reducing energy consumption. Techniques such as flow chemistry and biocatalysis have been employed to achieve these goals, ensuring that the compound's production is environmentally friendly while maintaining high yields and purity.

The future prospects for N-Ethylcyclohexanamine are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its chemical behavior deepens, so too does its potential to contribute to advancements across multiple industries. Whether in pharmaceuticals, materials science, or environmental technology, this versatile compound continues to be a subject of intense study and innovation.